methyl 5-chloro-4-[(hydroxyimino)methyl]-1-phenyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 5-chloro-4-[(E)-hydroxyiminomethyl]-1-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C12H10ClN3O3/c1-19-12(17)10-9(7-14-18)11(13)16(15-10)8-5-3-2-4-6-8/h2-7,18H,1H3/b14-7+
• InChI Key: OIJSXSHKPYVMHY-VGOFMYFVSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=C1C=NO)Cl)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)C1=NN(C(=C1/C=N/O)Cl)C2=CC=CC=C2
• Molecular Formula: C12H10ClN3O3
• DSSTOX Substance ID: DTXSID101331403
• Molecular Weight: 279.68 g/mol
• Solubility: 16.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 320423-32-3

Description

Molecular Structure Analysis

The molecular structure of this compound is complex and would require advanced techniques such as single crystal X-ray diffraction studies for confirmation. The compound may have structural similarities with other compounds like Methyl-2-formyl benzoate, which is known for its bioactive precursor role in organic synthesis.

Chemical Reactions Analysis

This compound can participate in a variety of chemical reactions. It can act as a catalyst for several types of coupling reactions, including Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, and Hiyama coupling. It can also be used in condensation, esterification, and oxidation reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 279.68. Its physical and chemical properties such as melting point, boiling point, and density are not clearly mentioned in the available resources.

Scientific Research Applications

Synthetic and Medicinal Perspectives

Methyl 5-chloro-4-[(hydroxyimino)methyl]-1-phenyl-1H-pyrazole-3-carboxylate is a compound that finds its application across various fields of chemistry and pharmacology. The research surrounding this compound primarily focuses on its synthetic versatility and potential medicinal applications. Below, I summarize the findings from recent literature on the subject.

Synthetic Applications

This compound and its derivatives serve as a building block for the synthesis of heterocyclic compounds, demonstrating the compound's utility in creating pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, spiropyrans, and other heterocycles. The unique reactivity of its derivatives under mild reaction conditions facilitates the generation of versatile cynomethylene dyes and heterocyclic compounds, indicating its broad synthetic applications (Gomaa & Ali, 2020).

Medicinal Chemistry

In the realm of medicinal chemistry, methyl substituted pyrazoles, a category to which our compound of interest belongs, have been recognized for their wide spectrum of biological activities. These activities range from anticancer, antiviral, anti-inflammatory to antimicrobial properties, making them potent medicinal scaffolds. The review of synthetic approaches and medical significances of methyl substituted pyrazoles up to March 2021 highlights the compound's relevance in drug development (Sharma et al., 2021).